Cas no 498583-39-4 (Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-(phenoxymethyl)-)

• Product Name: Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-(phenoxymethyl)-
• CAS No: 498583-39-4
• MF: C₂₁H₂₇BrO
• MW: 375.342485666275
• CID: 1552161
• Update Time: 2024-08-24

Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-(phenoxymethyl)-

• Inchi： 1S/C21H27BrO/c1-20(2,3)16-12-15(14-23-17-10-8-7-9-11-17)19(22)18(13-16)21(4,5)6/h7-13H,14H2,1-6H3
• InChI Key： KLJIBJXBJRTWCH-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=CC(C(C)(C)C)=CC(COC2=CC=CC=C2)=C1Br

Computed Properties

• Exact Mass: 374.12461

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Melting Point: 62-64 °C(Solv: hexane (110-54-3); methanol (67-56-1))
• Boiling Point: 399.9±37.0 °C(Predicted)
• PSA: 9.23